1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine

• Molecular Formula: C8H11N5
• Molecular Weight: 177.21 g/mol
• SMILES: CN1C=NC=C1CN2C=CN=C2N
• InChI: InChI=1S/C8H11N5/c1-12-6-10-4-7(12)5-13-3-2-11-8(13)9/h2-4,6H,5H2,1H3,(H2,9,11)
• InChIKey: WXRGMAZACSWZKZ-UHFFFAOYSA-N

1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine: Structural Classification & Procurement

1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine (CAS 1494474-45-1) is a bifunctional imidazole derivative consisting of two imidazole rings connected by a methylene (–CH₂–) bridge, with a primary amine substituent at the 2-position of one ring and an N-methyl group on the other [1]. The compound belongs to the broader class of 2-aminoimidazoles and is structurally related to 1H-imidazol-2-amine (7720-39-0) and 1-methyl-1H-imidazol-2-amine (6646-51-1) but is distinguished by the presence of a second imidazole ring tethered via a flexible methylene linker. Its molecular formula is C₈H₁₁N₅ with a molecular weight of 177.21 g/mol, and it is currently listed as a research chemical by multiple chemical suppliers rather than as an approved active pharmaceutical ingredient [1].

▸ Conformationally flexible bidentate imidazole ligand scaffold

▸ Lead-like building block for 2-aminoimidazole derivatization

▸ Acceptor-dominant H-bond motif for supramolecular design

• [1] PubChem Compound Summary CID 66116599. 1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine. National Center for Biotechnology Information. View Source

1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine: Analogue Substitution Risks

Although 2-aminoimidazole derivatives share a common pharmacophore, the physicochemical and steric properties of 1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine diverge materially from the closest commercially available analogs. The methylene bridge introduces a degree of conformational flexibility and increases both molecular weight and topological polar surface area relative to 1-methyl-1H-imidazol-2-amine or the unsubstituted 1H-imidazol-2-amine [1]. The presence of a second, N-methylated imidazole ring alters hydrogen-bonding capacity and may influence metal coordination geometry in ways that the directly linked analog 5-(1-methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine (CAS 2229264-93-9) cannot replicate due to its rigid, conjugation-capable biaryl linkage . For scientists procuring this compound as a synthetic intermediate or chelating ligand, even minor structural deviations can lead to divergent reactivity, selectivity, or complex stability. Substitution without experimental validation therefore carries a non-trivial risk of project failure.

Mono-imidazole analogs

Significant MW and TPSA differences limit interchangeability for physicochemical screening workflows.

Directly linked biaryl analog

Rigid linkage lacks methylene flexibility; coordination geometry may not transfer to metal complex design.

Parent 2-aminoimidazole

Inverted HBD/HBA ratio (acceptor-dominant vs. donor-dominant) may alter supramolecular assembly outcomes.

• [1] PubChem Compound Summary CID 66116599. 1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine. National Center for Biotechnology Information. View Source

1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine: Quantitative Evidence vs. Analogues

Molecular Weight Differentiation from Mono-Imidazoles

Relative to the widely used mono-imidazole analog 1-methyl-1H-imidazol-2-amine (CAS 6646-51-1), the target compound exhibits a substantially higher molecular weight (177.21 vs. 97.12 g/mol) and larger polar surface area, conferred by the additional imidazole ring and methylene linker [1]. This difference places the target compound outside the typical molecular weight range of fragment-based screening libraries, whereas 1-methyl-1H-imidazol-2-amine falls within fragment territory. The impact on passive membrane permeability can be approximated by the computed XLogP3-AA value of -0.6 for the target compound, which is lower (more hydrophilic) than the 0.1 typically reported for 1-methyl-1H-imidazol-2-amine, reflecting the increased hydrogen-bond acceptor count (3 vs. 1) [1][2].

MW Differentiation

Class-level

+82.5% increase

Supports MW-dependent library profiling

Computed from PubChem data

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	177.21 g/mol
Comparator Or Baseline	1-Methyl-1H-imidazol-2-amine: 97.12 g/mol
Quantified Difference	+80.09 g/mol (82.5% increase)
Conditions	PubChem computed molecular weight values

Why This Matters

This differentiates the compound for procurement when molecular size is a critical parameter in synthetic route design or when library profiling by physicochemical properties is required.

• [1] PubChem Compound Summary CID 66116599. 1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 566321. 1-Methyl-1H-imidazol-2-amine. National Center for Biotechnology Information. View Source

Topological Polar Surface Area Differentiation

The computed topological polar surface area (TPSA) of the target compound is 61.7 Ų, which is significantly higher than the 38.8 Ų reported for 1-methyl-1H-imidazol-2-amine [1][2]. This 58.8% increase reflects the contribution of the second imidazole ring and directly impacts predictions of oral absorption and blood-brain barrier penetration according to standard drug-likeness models (e.g., Veber rules). Compounds with TPSA >60 Ų are generally predicted to have limited CNS penetration, whereas those with TPSA <40 Ų may exhibit significant brain exposure. For researchers selecting building blocks for CNS-targeted libraries, this distinction is critical.

TPSA Differentiation

Class-level

+58.8% (61.7 vs 38.8 Ų)

Impacts predicted CNS penetration profiling

Computed TPSA values

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	61.7 Ų
Comparator Or Baseline	1-Methyl-1H-imidazol-2-amine: ~38.8 Ų
Quantified Difference	+22.9 Ų (58.8% increase)
Conditions	PubChem computed TPSA values (Cactvs 3.4.6.11)

Why This Matters

This provides a quantifiable basis for selecting this compound when reduced CNS penetration is desired or when building chemical libraries with defined TPSA ranges.

• [1] PubChem Compound Summary CID 66116599. 1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 566321. 1-Methyl-1H-imidazol-2-amine. National Center for Biotechnology Information. View Source

Methylene Bridge vs. Direct Linkage Flexibility

The target compound features a methylene (–CH₂–) bridge connecting the two imidazole rings, which introduces a rotatable bond and conformational flexibility not present in the directly linked analog 5-(1-methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine (CAS 2229264-93-9) [1]. The rotatable bond count is 2 for the target compound versus 1 for the directly linked analog. This additional degree of rotational freedom may influence chelation geometry with metal ions, as the two imidazole nitrogen donors can adopt a wider range of coordination bite angles than the rigid, directly linked analog. Such flexibility is potentially advantageous for tuning metal complex stability and catalytic activity, though direct comparative coordination data are not yet published.

Conformational Flexibility

Supporting evidence

+1 rotatable bond (100% increase)

May influence chelation geometry in metal complexes

No direct coordination data published

Evidence Dimension	Number of rotatable bonds
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	5-(1-Methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine: 1 rotatable bond (estimated)
Quantified Difference	+1 rotatable bond (100% increase in rotational degrees of freedom)
Conditions	PubChem computed rotatable bond counts; structural comparison based on SMILES notation

Why This Matters

This structural feature directly influences the compound's utility as a chelating ligand in coordination chemistry and catalysis applications, where conformational flexibility can be a decisive selection criterion.

• [1] PubChem Compound Summary CID 66116599. 1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine. National Center for Biotechnology Information. View Source

Hydrogen Bond Profile vs. Parent 2-Aminoimidazole

The target compound has a hydrogen bond donor (HBD) count of 1 and hydrogen bond acceptor (HBA) count of 3, compared to the parent 1H-imidazol-2-amine (CAS 7720-39-0) which has HBD=2 and HBA=1 [1][2]. The shift from a donor-dominant profile (HBD/HBA ratio 2:1) in the parent compound to an acceptor-dominant profile (HBD/HBA ratio 1:3) in the target compound reflects the N-methylation of one imidazole ring and the introduction of a second imidazole nitrogen as an acceptor. This markedly changes the compound's hydrogen-bonding capacity and may influence solubility, crystal packing, and supramolecular assembly behavior in ways that are relevant for crystal engineering and co-crystal design.

H-Bond Profile Inversion

Class-level

HBD/HBA 0.33 vs 2.0 (6-fold)

May impact supramolecular assembly design

Computed donor/acceptor counts

Evidence Dimension	Hydrogen bond donor (HBD) and acceptor (HBA) counts
Target Compound Data	HBD=1, HBA=3 (ratio 0.33)
Comparator Or Baseline	1H-imidazol-2-amine: HBD=2, HBA=1 (ratio 2.0)
Quantified Difference	HBD/HBA ratio shifted from 2.0 to 0.33 (6-fold inversion)
Conditions	PubChem computed hydrogen bond donor and acceptor counts

Why This Matters

This inversion of the hydrogen-bonding profile is a key differentiating factor for supramolecular chemists and crystal engineers who select building blocks based on predictable hydrogen-bonding motifs.

• [1] PubChem Compound Summary CID 66116599. 1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 82140. 1H-imidazol-2-amine. National Center for Biotechnology Information. View Source

1-[(1-Methyl-1H-imidazol-5-yl)methyl]-1H-imidazol-2-amine: Best-Fit Application Scenarios

Coordination Chemistry & Metal Complex Design

The compound's bifunctional imidazole architecture with a flexible methylene bridge makes it a candidate chelating ligand for transition metal complexes. The two imidazole nitrogen donors, combined with the conformational flexibility of the methylene linker (quantified as 2 rotatable bonds vs. 1 for the directly linked analog), may enable tuning of coordination bite angles for metals such as Cu(II), Zn(II), or Fe(II) . Researchers developing homogeneous catalysts or metal-organic frameworks (MOFs) may select this compound over the rigid analog 5-(1-methyl-1H-imidazol-5-yl)-1H-imidazol-2-amine when conformational adaptability is required.

Synthetic Intermediate for 2-Aminoimidazole Pharmaceuticals

The compound serves as a functionalized building block for medicinal chemistry programs targeting VAP-1, BACE-1, or kinase inhibition, where the 2-aminoimidazole core is a recognized pharmacophore [1]. Its higher molecular weight (177.21 g/mol) and TPSA (61.7 Ų) differentiate it from fragment-sized 2-aminoimidazole building blocks (e.g., 1-methyl-1H-imidazol-2-amine at 97.12 g/mol and ~38.8 Ų), making it suitable for lead-like compound libraries rather than fragment-based screening collections.

Supramolecular Chemistry & Crystal Engineering

The inverted hydrogen-bond donor/acceptor profile (HBD=1, HBA=3; ratio 0.33) relative to the parent 1H-imidazol-2-amine (HBD=2, HBA=1; ratio 2.0) provides a distinct hydrogen-bonding motif for crystal engineering [2]. The acceptor-dominant character, combined with the conformational degrees of freedom from the methylene bridge, may enable the design of co-crystals or supramolecular assemblies with complementary hydrogen-bond donor molecules that cannot be achieved with the parent compound.

Chemical Biology Probes with Reduced CNS Penetration

With a TPSA of 61.7 Ų, this compound exceeds the typical threshold for passive blood-brain barrier penetration (generally TPSA <60–70 Ų for significant brain exposure), unlike 1-methyl-1H-imidazol-2-amine (TPSA ~38.8 Ų) [3]. For target engagement studies where peripheral restriction is desired, this physicochemical profile may be advantageous, warranting selection over more brain-penetrant, lower-TPSA 2-aminoimidazole analogs.

Application

Selection Property

Validation Focus

Coordination chemistry & metal complex design

Conformationally flexible bidentate imidazole ligand

Metal coordination geometry and complex stability

Synthetic intermediate for lead-like libraries

Lead-like MW and polar surface area profile

Physicochemical profiling for oral drug-likeness

Supramolecular & crystal engineering

Acceptor-dominant H-bond motif (HBA>>HBD)

Co-crystal and supramolecular assembly design

CNS-restricted chemical probes

Elevated TPSA limiting passive BBB permeation

Peripheral target engagement and CNS exclusion studies

• [1] Inoue T, Morita M, Tojo T, et al. Novel 1H-imidazol-2-amine derivatives as potent and orally active vascular adhesion protein-1 (VAP-1) inhibitors for diabetic macular edema treatment. Bioorganic & Medicinal Chemistry. 2013;21(13):3873-3881. View Source
• [2] PubChem Compound Summary CID 66116599 and CID 82140. National Center for Biotechnology Information. View Source
• [3] PubChem Compound Summary CID 566321. 1-Methyl-1H-imidazol-2-amine. National Center for Biotechnology Information. View Source